Neoponcirin

• CAS No.: 14259-47-3
• Product Name: Neoponcirin
• Molecular Formula: C28H34O14
• Molecular Weight: 594.6 g/mol
• IUPAC Name: (2S)-5-hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C28H34O14/c1-11-21(31)23(33)25(35)27(39-11)38-10-19-22(32)24(34)26(36)28(42-19)40-14-7-15(29)20-16(30)9-17(41-18(20)8-14)12-3-5-13(37-2)6-4-12/h3-8,11,17,19,21-29,31-36H,9-10H2,1-2H3/t11-,17-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
• Standard InChIKey: RMCRQBAILCLJGU-HIBKWJPLSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC(=C4C(=O)C[C@H](OC4=C3)C5=CC=C(C=C5)OC)O)O)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)O)O)O)O)O)O
• Appearance: Off-White Solid
• Melting Point: 210-213°C
• Physical Description: Solid
• Description: Didymin, also known as neoponcirin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Didymin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, didymin is primarily located in the cytoplasm. Outside of the human body, didymin can be found in a number of food items such as grapefruit, tea, mandarin orange (clementine, tangerine), and grapefruit/pummelo hybrid. This makes didymin a potential biomarker for the consumption of these food products.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Neoponcirin; (2S)-7-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• PubChem Compound: 16760075
• Last Modified: Nov 11 2021